Cas no 55589-69-0 (2’-Aminobiphenyl-2-ol)

• Product Name: 2’-Aminobiphenyl-2-ol
• CAS No: 55589-69-0
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 2186000
• PubChem ID: 1207248
• Update Time: 2025-04-21

2’-Aminobiphenyl-2-ol Chemical and Physical Properties

Names and Identifiers

• 2’-Aminobiphenyl-2-ol
• 2'-Aminobiphenyl-2-ol
• 55589-69-0
• AG-777/36177048
• CHEMBL3814713
• 2'-Amino-[1,1'-biphenyl]-2-ol
• DB-292933
• 2-aminophenylphenol
• SCHEMBL2068581
• 2'-amino[1,1'-biphenyl]-2-ol

• Inchi： 1S/C12H11NO/c13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14/h1-8,14H,13H2
• InChI Key： QWADLHUGJNHMED-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1C=CC=CC=1N

Computed Properties

• Exact Mass: 185.084063974Da
• Monoisotopic Mass: 185.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.3Ų